Cas no 62476-84-0 (Guanidine,N,N'''-1,3-propanediylbis-)

Guanidine,N,N'''-1,3-propanediylbis- structure
62476-84-0 structure
Product Name:Guanidine,N,N'''-1,3-propanediylbis-
CAS No:62476-84-0
MF:C5H14N6
MW:158.204859256744
CID:510216
PubChem ID:6453661
Update Time:2025-04-19

Guanidine,N,N'''-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N,N'''-1,3-propanediylbis-
    • 2-[3-(diaminomethylideneamino)propyl]guanidine
    • N-(3-GUANIDINOPROPYL)GUANIDINE
    • 1-(3-carbamimidamidopropyl)guanidine
    • 1,1'-(propane-1,3-diyl)diguanidine
    • 1,3-Diguanidino-propan
    • AC1O57UR
    • AG-G-29490
    • CTK5B5156
    • EINECS 263-565-4
    • N,N'''-Propandiyl-di-guanidin
    • N,N'''-Propane-1,3-diylbis(guanidine)
    • N,N'''-propanediyl-di-guanidine
    • OR30503
    • Trimethylen-diguanidin
    • Inchi: 1S/C5H14N6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2,(H4,6,7,10)(H4,8,9,11)
    • InChI Key: MSPDCJMYQNYOSY-UHFFFAOYSA-N
    • SMILES: N(=C(/N)\N)/CCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 158.12822
  • Monoisotopic Mass: 158.12799447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 123.8
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